Cas no 2138240-56-7 (2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one)

2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one is a synthetic organic compound featuring a ketone functional group and a substituted piperazine moiety. Its structural design combines a branched alkyl chain with a tertiary amine, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. The presence of the 4-methylpiperazine group enhances solubility and reactivity, while the ketone functionality allows for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its potential as a building block for ligands targeting central nervous system (CNS) receptors. Its stability and well-defined reactivity profile make it suitable for controlled synthetic applications.

2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one structure

2138240-56-7 structure

Product Name:2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one

CAS No:2138240-56-7

MF:C₁₂H₂₄N₂O

MW:212.331763267517

CID:6232997

PubChem ID:68268338

Update Time:2025-11-07

2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one Chemical and Physical Properties

Names and Identifiers

- 2138240-56-7
- EN300-740394
- SCHEMBL12451416
- 2-methyl-6-(4-methylpiperazin-1-yl)hexan-3-one
- 2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one
- Inchi： 1S/C12H24N2O/c1-11(2)12(15)5-4-6-14-9-7-13(3)8-10-14/h11H,4-10H2,1-3H3
- InChI Key： QPYZFAZZCFCJFP-UHFFFAOYSA-N
- SMILES： O=C(C(C)C)CCCN1CCN(C)CC1

Computed Properties

Exact Mass: 212.188863393g/mol
Monoisotopic Mass: 212.188863393g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 23.6Å²

2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-740394-1.0g	2-methyl-6-(4-methylpiperazin-1-yl)hexan-3-one	2138240-56-7		1g	$0.0	2023-06-07

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Additional information on 2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one

Comprehensive Overview of 2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one (CAS No. 2138240-56-7)

The compound 2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one (CAS No. 2138240-56-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This ketone derivative, featuring a methylpiperazine moiety, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its pharmacokinetic profile and bioavailability, as these attributes make it a candidate for further investigation in therapeutic development.

In recent years, the demand for novel chemical entities like 2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound's structural versatility allows it to interact with various biological targets, making it a subject of interest in cancer research and neurological disorders. Its CAS No. 2138240-56-7 serves as a critical identifier in global chemical databases, ensuring accurate referencing in academic and industrial settings.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one?" Synthesis typically involves multi-step organic reactions, including alkylation and amination processes, to introduce the methylpiperazine group. Researchers also inquire about its solubility and stability under different conditions, which are crucial for formulation development. These queries highlight the growing need for detailed technical data on this compound.

The 2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one market is influenced by trends in green chemistry and sustainable synthesis. Environmental concerns have led to increased interest in eco-friendly catalysts and low-waste production methods for such compounds. Additionally, the rise of AI-driven drug discovery has accelerated the screening of small molecules like this one, with computational models predicting its binding affinity and toxicity profiles.

Another hot topic is the compound's potential role in central nervous system (CNS) drug development. Its lipophilic nature and molecular weight suggest it could cross the blood-brain barrier, a critical factor for treating conditions like Alzheimer's disease and Parkinson's disease. However, further in vitro and in vivo studies are needed to validate these hypotheses. The scientific community remains optimistic about its prospects, given the compound's structural similarity to other bioactive molecules.

From an industrial perspective, 2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one is often discussed in the context of patent landscapes and intellectual property. Companies are actively filing patents for its derivatives, aiming to capitalize on its therapeutic potential. This has led to a competitive environment where process optimization and cost-effective scaling are prioritized. The compound's CAS No. 2138240-56-7 is frequently cited in these legal documents, underscoring its commercial relevance.

In conclusion, 2-Methyl-6-(4-methylpiperazin-1-yl)hexan-3-one (CAS No. 2138240-56-7) represents a fascinating area of study at the intersection of organic chemistry, pharmacology, and materials science. Its multifunctional design and broad applicability make it a valuable asset for researchers and industries alike. As scientific inquiries and technological advancements continue to evolve, this compound is poised to play a pivotal role in shaping the future of innovative therapeutics and advanced materials.